Cas no 2169135-47-9 (5-Bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride)
5-Bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- EN300-6731472
- Z2943419669
- 5-Bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride
- 2169135-47-9
-
- Inchi: 1S/C6H4BrCl2NO2S/c1-3-4(13(9,11)12)2-10-6(8)5(3)7/h2H,1H3
- InChI Key: GPJANTVJHIOAKS-UHFFFAOYSA-N
- SMILES: BrC1=C(N=CC(=C1C)S(=O)(=O)Cl)Cl
Computed Properties
- Exact Mass: 302.85232g/mol
- Monoisotopic Mass: 302.85232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 55.4Ų
5-Bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6731472-0.05g |
5-bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride |
2169135-47-9 | 95.0% | 0.05g |
$226.0 | 2025-03-13 | |
| Enamine | EN300-6731472-0.1g |
5-bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride |
2169135-47-9 | 95.0% | 0.1g |
$337.0 | 2025-03-13 | |
| Enamine | EN300-6731472-0.25g |
5-bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride |
2169135-47-9 | 95.0% | 0.25g |
$481.0 | 2025-03-13 | |
| Enamine | EN300-6731472-0.5g |
5-bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride |
2169135-47-9 | 95.0% | 0.5g |
$758.0 | 2025-03-13 | |
| Enamine | EN300-6731472-1.0g |
5-bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride |
2169135-47-9 | 95.0% | 1.0g |
$971.0 | 2025-03-13 | |
| Enamine | EN300-6731472-2.5g |
5-bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride |
2169135-47-9 | 95.0% | 2.5g |
$1903.0 | 2025-03-13 | |
| Enamine | EN300-6731472-5.0g |
5-bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride |
2169135-47-9 | 95.0% | 5.0g |
$2816.0 | 2025-03-13 | |
| Enamine | EN300-6731472-10.0g |
5-bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride |
2169135-47-9 | 95.0% | 10.0g |
$4176.0 | 2025-03-13 | |
| Aaron | AR028O3N-50mg |
5-bromo-6-chloro-4-methylpyridine-3-sulfonylchloride |
2169135-47-9 | 95% | 50mg |
$336.00 | 2025-02-17 | |
| Aaron | AR028O3N-100mg |
5-bromo-6-chloro-4-methylpyridine-3-sulfonylchloride |
2169135-47-9 | 95% | 100mg |
$489.00 | 2025-02-17 |
5-Bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 5-Bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride
Introduction to 5-Bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride (CAS No. 2169135-47-9)
5-Bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride (CAS No. 2169135-47-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine, chlorine, and methyl group substitution on a pyridine ring, along with a sulfonyl chloride functional group. These structural elements contribute to its potential utility in various chemical and biological applications.
The pyridine scaffold is a well-known heterocyclic aromatic compound that plays a crucial role in the design and synthesis of numerous bioactive molecules. The presence of the bromine and chlorine substituents on the pyridine ring can influence the compound's electronic properties, solubility, and reactivity, making it an attractive candidate for further investigation in drug discovery and development.
The sulfonyl chloride functional group is particularly noteworthy due to its high reactivity and versatility in chemical reactions. It can readily undergo nucleophilic substitution reactions, forming sulfonamides, sulfonates, and other derivatives. This reactivity makes 5-Bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride a valuable intermediate in the synthesis of more complex molecules, including those with potential therapeutic applications.
Recent research has highlighted the importance of 5-Bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride in the development of novel inhibitors for various biological targets. For instance, studies have shown that compounds derived from this scaffold can exhibit potent inhibitory activity against enzymes such as kinases and proteases, which are implicated in a wide range of diseases including cancer, neurodegenerative disorders, and inflammatory conditions.
In the context of medicinal chemistry, the ability to fine-tune the properties of 5-Bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride through strategic modifications can lead to the discovery of more effective and selective therapeutic agents. For example, substituting different functional groups on the pyridine ring or modifying the sulfonyl chloride moiety can significantly impact the compound's pharmacokinetic and pharmacodynamic profiles.
Moreover, 5-Bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride has been explored as a key intermediate in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. This approach can enhance drug delivery, improve bioavailability, and reduce side effects, making it an attractive strategy in pharmaceutical development.
The synthetic accessibility of 5-Bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride is another factor contributing to its significance in research. Various synthetic routes have been developed to efficiently produce this compound, allowing for large-scale synthesis and scale-up processes required for industrial applications. These synthetic methods often involve multi-step reactions that require precise control over reaction conditions to achieve high yields and purity levels.
In addition to its potential as a therapeutic agent or intermediate, 5-Bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride has also been studied for its use in analytical chemistry. Its unique spectral properties make it suitable for various analytical techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. These techniques are essential for characterizing complex mixtures and monitoring reaction progress during synthetic processes.
The environmental impact of 5-Bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride is another area of ongoing research. Understanding its stability under different conditions and its potential for degradation or transformation in environmental systems is crucial for assessing its safety and sustainability. Studies have shown that proper handling and disposal practices can minimize any adverse effects on ecosystems.
In conclusion, 5-Bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride (CAS No. 2169135-47-9) represents a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and analytical chemistry. Its unique structural features and reactivity profile make it an invaluable tool for scientists working on the development of new therapeutic agents and advanced analytical methods. As research continues to advance, it is likely that new insights into the properties and potential uses of this compound will emerge, further solidifying its importance in the scientific community.
2169135-47-9 (5-Bromo-6-chloro-4-methylpyridine-3-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)